Cas no 53554-29-3 (1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-carboxylate acid ethyl ester)

• Product Name: 1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-carboxylate acid ethyl ester
• CAS No: 53554-29-3
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD00023234
• CID: 383006
• PubChem ID: 239049
• Update Time: 2025-04-19

1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-carboxylate acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,4-dihydro-2-(methylthio)-4-oxo-5-pyrimidinecarboxylate
• Ethyl 2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• 1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidinecarboxylic acid ethyl ester
• 1,4-DIHYDRO-2-(METHYLTHIO)-4-OXO-5-PYRIMIDINE-CARBOXYLATE ACID ETHYL ESTER
• 1,4-DIHYDRO-2-(METHYLTHIO)-4-OXO-5-PYRIMIDINE-CARBOXYLIC ACID ETHYL ESTER
• 5-Pyrimidinecarboxylicacid, 1,6-dihydro-2-(methylthio)-6-oxo-, ethyl ester
• ethyl 2-methylsulfanyl-6-oxo-1H-pyrimidine-5-carboxylate
• ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate
• Ethyl 4-hydroxy-2-methylthio-5-pyrimidinecarboxylate
• Ethyl 4-hydroxy-2-methylthiopyrimidine-5-carboxylate
• Ethyl 4-hydroxy-2-methylthio-pyrimidine-5-carboxylic acid ethyl ester
• Ethyl1,4-dihydro-2-(methylthio)-4-oxopyrimidine-5-carboxylate
• 1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-
• ethyl 4-hydroxy-2-(methylsulfanyl)pyrimidine-5-carboxylate
• ethyl 1,4-dihydro-2-(methylthio)-4-oxopyrimidine
• HDIWKNXVBQPJCO-UHFFFAOYSA-N
• DTXSID80286103
• Ethyl 2-(methylthio)-6-oxo-1,6-dihyropyrimidine-5-carboxylate
• AM20100316
• MFCD00023234
• ethyl 1,4-dihydro-2-(methylthio)-4-oxopyrimidine-5-carboxylate
• BCP23045
• ethyl 2-(methylthio)-6-oxo-1,6-dihydropyrmidine-5-carboxylate
• AKOS000320069
• AKOS000270865
• NSC 43816
• MFCD00194960
• CCG-165042
• ethyl 2-methylthio-4-hydroxypyrimidine-5-carboxylate
• PotassiumPhenyltrifluoroborate
• ethyl 2-(methylsulfanyl)-4-oxo-1,4-dihydropyrimidine-5-carboxylate
• CS-W002133
• SY018371
• Ethyl 1,6-dihydro-2-methylthio-6-oxo-5-pyrimidinecarboxylate
• ethyl 3,4-dihydro-2-methylthio-4-oxopyrimidine-5-carboxylate
• SCHEMBL15015768
• MFCD03002357
• SB60579
• SCHEMBL1628253
• ethyl 2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• NSC-43816
• 2-methylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid ethyl ester
• 53554-29-3
• 5-ethoxycarbonyl-2-(methylthio)pyrimidin-4(1H)-one
• NSC43816
• SR-01000076764
• NCIOpen2_007256
• PS-3226
• EU-0009282
• ethyl 4-hydroxy-2-(methylsulfanyl)-5-pyrimidinecarboxylate
• Ethyl 2-Methylsulfanyl-4-oxo-1,4-dihydro-pyrimidine-5-carboxylate
• 2-Methylthio-5-ethoxycarbonyl-4-hydroxypyrimidine
• AKOS015996018
• SR-01000076764-1
• ethyl 2-(methylthio)-4-oxo-1,4-dihydropyrimidine-5-carboxylate
• GS-5926
• 4-hydroxy-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
• J-520509
• 4-hydroxy-2-(methylsulfanyl)pyrimidine-5-carboxylic acid ethyl ester
• FT-0640172
• Ethyl 1,6-dihydro-2-methylthio-6-oxo-5pyrimidinecarboxylate
• ETHYL 2-(METHYLSULFANYL)-4-OXO-3H-PYRIMIDINE-5-CARBOXYLATE
• 1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-carboxylate acid ethyl ester

• MDL： MFCD00023234
• Inchi： 1S/C8H10N2O3S/c1-3-13-7(12)5-4-9-8(14-2)10-6(5)11/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： HDIWKNXVBQPJCO-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Exact Mass: 214.04100
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: No data available
• Density: 1.37
• Melting Point: 132-137°C
• Boiling Point: 340.4°C at 760 mmHg
• Flash Point: 159.7℃
• Refractive Index: 1.601
• PSA: 97.61000
• LogP: 1.08080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,4-Dihydro-2-(methylthio)-4-oxo-5-pyrimidine-carboxylate acid ethyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives